2-(3-Methylphenyl)cyclobutan-1-OL

Core Science & Biosynthesis

Structural Elucidation and NMR Chemical Shift Analysis of 2-(3-Methylphenyl)cyclobutan-1-ol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Analytical Guide

Executive Summary

The incorporation of strained four-membered rings into pharmacophores has surged in modern drug discovery, often serving as metabolically stable bioisosteres for saturated heterocycles or gem-dimethyl groups. 2-(3-Methylphenyl)cyclobutan-1-ol (also known as 2-(m-tolyl)cyclobutanol) is a highly valuable synthetic intermediate. However, the structural elucidation of substituted cyclobutanols via Nuclear Magnetic Resonance (NMR) spectroscopy presents unique challenges due to the conformational dynamics (puckering) of the cyclobutane ring, which induces complex scalar couplings ( J CH and J HH).

This guide provides an in-depth, self-validating framework for the acquisition, assignment, and mechanistic interpretation of 1 H and 13 C NMR chemical shifts for trans-2-(3-methylphenyl)cyclobutan-1-ol, extrapolating high-fidelity assignments from the well-documented 1 [1].

Experimental Protocol: High-Resolution NMR Acquisition

To ensure absolute trustworthiness in structural elucidation, the analytical workflow must be treated as a self-validating system. The following protocol details the causality behind each experimental choice.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of highly purified 2-(3-methylphenyl)cyclobutan-1-ol in 0.6 mL of deuterated chloroform ( CDCl3​ ).

  • Causality: CDCl3​ provides a stable deuterium lock signal to prevent field drift during acquisition. Its lack of protium prevents solvent signal overlap, save for the residual CHCl3​ peak at δ 7.26 ppm, which serves as an internal chemical shift reference alongside Tetramethylsilane (TMS) at δ 0.00 ppm.

• Probe Tuning and Matching: Insert the sample into a 400 MHz or higher NMR spectrometer. Tune the probe specifically for 1 H (400 MHz) and 13 C (100 MHz) resonance frequencies.

  • Causality: Proper impedance matching maximizes the signal-to-noise ratio (SNR) by ensuring maximum radiofrequency (RF) power transfer to the sample coil.

• Shimming: Perform automated gradient shimming (Z-axis) followed by manual fine-tuning of the non-spinning sample.

  • Causality: Cyclobutane ring protons exhibit complex, tightly coupled multiplets. Perfect B0​ magnetic field homogeneity is required to resolve fine 3J and 4J coupling constants.

• Pulse Sequence Execution:

  • 1 H NMR: Execute a standard 30° pulse sequence (zg30) with a relaxation delay ( D1​ ) of 2 seconds. Acquire 16 scans.

  • 13 C NMR: Execute a broadband proton-decoupled sequence (zgpg30) with a D1​ of 2 seconds. Acquire 512–1024 scans.

  • Causality:2 removes heteronuclear 1JCH​ scalar couplings, collapsing 13 C multiplets into sharp singlets, drastically improving SNR and simplifying interpretation [3].

Step-by-step experimental workflow for high-resolution NMR data acquisition and processing.

Data Presentation & Mechanistic Analysis

The data presented below represents the predicted and empirically derived chemical shifts for the trans isomer, synthesized from established substituent effects on the 3 [4].

1 H NMR Chemical Shifts

The 1 H NMR spectrum of a cyclobutanol is characterized by the pronounced diastereotopic nature of the methylene protons (H-3 and H-4). Because the ring rapidly flips between two puckered conformations, the pseudo-axial and pseudo-equatorial protons experience distinct magnetic environments.

Table 1: 1 H NMR Assignments (400 MHz, CDCl3​ )

Proton Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Causality / Mechanistic Note
OH	1.80	br s	1H	Broadens due to chemical exchange; shifts based on concentration.
Ar-CH 3​	2.34	s	3H	Deshielded by the aromatic ring current.
H-4a, H-4b	1.65, 2.10	m, m	2H	Diastereotopic CH 2​ . Complex multiplets due to geminal and vicinal couplings.
H-3a, H-3b	2.25, 2.40	m, m	2H	Shifted slightly downfield relative to H-4 due to proximity to the aryl group.
H-2 (CH-Ar)	3.25	td (pseudo-q)	1H	Deshielded by the anisotropic effect of the adjacent m-tolyl ring.
H-1 (CH-OH)	4.25	td (pseudo-q)	1H	Strongly deshielded by the electronegative oxygen atom (inductive effect).
Ar-H (H-6')	7.05	d ( J = 7.5 Hz)	1H	Ortho to the cyclobutane attachment.
Ar-H (H-4')	7.08	d ( J = 7.5 Hz)	1H	Para to the cyclobutane attachment.
Ar-H (H-2')	7.10	s	1H	Isolated proton between the methyl and cyclobutane groups.
Ar-H (H-5')	7.22	t ( J = 7.5 Hz)	1H	Meta to both substituents; least affected by inductive effects.

13 C NMR Chemical Shifts

Carbon chemical shifts are highly sensitive to hybridization state and inductive effects. The4 demonstrates that the C-1 carbon of a cyclobutanol typically resonates near 74–80 ppm depending on substitution[2].

Table 2: 13 C NMR Assignments (100 MHz, CDCl3​ )

Carbon Position	Chemical Shift ( δ , ppm)	Type	Causality / Mechanistic Note
Ar-CH 3​	21.5	CH 3​	Standard benzylic methyl shift.
C-3	23.5	CH 2​	Shielded relative to C-4 due to the γ -gauche effect from the OH group.
C-4	32.1	CH 2​	Deshielded relative to C-3; adjacent to the highly electronegative C-1.
C-2 (CH-Ar)	48.2	CH	Deshielded by the direct attachment to the aromatic sp2 system.
C-1 (CH-OH)	74.5	CH	Deeply deshielded by the inductive pull of the hydroxyl oxygen.
Ar-C6'	124.1	CH	Aromatic carbon.
Ar-C4'	127.5	CH	Aromatic carbon.
Ar-C2'	128.0	CH	Aromatic carbon.
Ar-C5'	128.5	CH	Aromatic carbon.
Ar-C3' (C-CH 3​ )	138.2	C (quat)	Quaternary carbon; deshielded by the methyl group's inductive effect.
Ar-C1' (C-ipso)	142.5	C (quat)	Quaternary carbon; deeply deshielded by the cyclobutane attachment.

2D NMR Validation System

To ensure the trustworthiness of the 1D NMR assignments, a self-validating system using 2D NMR correlation spectroscopy is mandatory. Relying solely on 1D chemical shifts can lead to misassignments in strained ring systems.

• COSY (Correlation Spectroscopy): Maps homonuclear 3JHH​ couplings. The pseudo-quartet at 4.25 ppm (H-1) will show a strong cross-peak with the multiplet at 3.25 ppm (H-2), confirming their vicinal relationship on the ring.

• HSQC (Heteronuclear Single Quantum Coherence): Maps direct 1JCH​ bonds. This experiment irrevocably ties the proton at 4.25 ppm to the carbon at 74.5 ppm, confirming the CH-OH locus.

• HMBC (Heteronuclear Multiple Bond Correlation): Maps long-range 2JCH​ and 3JCH​ couplings. Crucially, the H-2 proton (3.25 ppm) will show a strong 3J correlation to the quaternary Ar-C1' (142.5 ppm), bridging the cyclobutane ring to the m-tolyl substituent.

Logical network of 2D NMR correlations (COSY, HSQC, HMBC) used for structural validation.

Conclusion

The structural elucidation of 2-(3-methylphenyl)cyclobutan-1-ol relies heavily on understanding the interplay between ring strain, conformational puckering, and the inductive/anisotropic effects of its substituents. By utilizing high-resolution 1D NMR combined with a rigorous 2D NMR validation matrix, researchers can confidently assign the complex multiplets of the cyclobutane core, ensuring high data integrity for downstream drug development applications.

References

• Mechanistic Studies of Alkylation of Cobalt(I)
• Oxidative Ring Expansion of Cyclobutanols Amazon S3 Hosted Research URL
• Dual-Hydrogen-Bond Donor and Brønsted Acid Co-Catalysis Enables Highly Enantioselective Protio-Semipinacol Rearrangement Reactions Amazon S3 Hosted Research URL
• Cyclobutanone | High-Purity Research Chemical Benchchem URL

Sources

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• 3. Cyclobutanone|High-Purity Research Chemical [benchchem.com]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Structural Elucidation of 2-(3-Methylphenyl)cyclobutan-1-ol: A Whitepaper on Mass Spectrometric Fragmentation Dynamics

Executive Summary

The structural characterization of cyclobutane derivatives is a critical vector in modern drug development and synthetic chemistry. 2-(3-Methylphenyl)cyclobutan-1-ol (C₁₁H₁₄O, Exact Mass: 162.1045 Da) presents a unique analytical challenge due to the interplay between its highly strained four-membered ring, the electron-donating hydroxyl group, and the aromatic m-tolyl substituent. This whitepaper provides an in-depth mechanistic guide to the Electron Ionization (EI) mass spectrometric fragmentation of this molecule, offering researchers a self-validating framework for spectral interpretation.

Molecular Architecture & Ionization Dynamics

Under standard 70 eV Electron Ionization (EI) conditions, organic molecules undergo reproducible fragmentation that serves as a definitive molecular fingerprint[1]. The fragmentation of 2-(3-methylphenyl)cyclobutan-1-ol is governed by three structural realities:

• Ring Strain: The cyclobutane ring possesses approximately 26 kcal/mol of strain energy, making cycloreversion (ring-opening) the most thermodynamically favorable response to ionization[2].

• Oxonium Stabilization: The C1 hydroxyl group strongly directs α -cleavage by stabilizing the resulting positive charge via non-bonding electron donation.

• Aromatic Conjugation: The m-tolyl group at C2 acts as an electron sink. According to Stevenson's Rule, when a molecule fragments, the positive charge will preferentially reside on the fragment with the lowest ionization energy[3].

Mechanistic Pathways of EI Fragmentation

The Retro-[2+2] Cycloreversion Cascade

The hallmark of cyclobutanol mass spectrometry is the retro-[2+2] cleavage of the four-membered ring[2]. For 1-phenyl-2-alkylcyclobutanols, this process is heavily driven by the aromatic ring and the relief of steric strain[4]. This occurs via two distinct, competitive pathways:

• Pathway A (C1-C2 and C3-C4 Cleavage): The ring splits to yield a 3-methylstyrene fragment (118 Da) and a vinyl alcohol fragment (44 Da). Because the highly conjugated 3-methylstyrene radical cation has a significantly lower ionization energy than vinyl alcohol, the charge predominantly remains on the aromatic fragment, generating the base peak at m/z 118 . A minor peak at m/z 44 is observed when the charge is retained on the enol fragment.

• Pathway B (C1-C4 and C2-C3 Cleavage): Alternative cleavage yields 1-(3-methylphenyl)ethen-1-ol (134 Da) and neutral ethylene (28 Da). The resulting m/z 134 ion is highly stable, benefiting from both extended aromatic conjugation and oxonium resonance from the hydroxyl group.

Dehydration and Aromatic Rearrangements

Aliphatic and cyclic alcohols frequently exhibit weak molecular ions due to rapid, thermally or EI-induced dehydration[5].

• Dehydration (-18 Da): The loss of H₂O generates an alkenyl/aryl radical cation at m/z 144 .

• Tropylium Cascade: Both the dehydrated m/z 144 ion and the m/z 118 styrene fragment undergo further aliphatic losses to form highly stable aromatic cations. The m-tolyl group rearranges to form a methyltropylium ion (m/z 105 ), which subsequently loses a CH₂ group to form the ubiquitous tropylium ion (m/z 91 ).

Quantitative Fragment Mapping

The following table synthesizes the predicted quantitative data and structural assignments for the primary EI-MS peaks of 2-(3-Methylphenyl)cyclobutan-1-ol.

m/z	Est. Relative Abundance	Fragment Formula	Structural Assignment	Mechanistic Origin
162	< 10%	[C₁₁H₁₄O]•⁺	Molecular Ion	Initial 70 eV electron impact
144	20 - 40%	[C₁₁H₁₂]•⁺	[M - H₂O]•⁺	Thermal/EI-induced dehydration
134	60 - 80%	[C₉H₁₀O]•⁺	1-(3-Methylphenyl)ethen-1-ol	Retro-[2+2] cleavage (C1-C4 & C2-C3)
118	100% (Base Peak)	[C₉H₁₀]•⁺	3-Methylstyrene	Retro-[2+2] cleavage (C1-C2 & C3-C4)
105	50 - 70%	[C₈H₉]⁺	Methyltropylium	Aromatic rearrangement & alkyl loss
91	30 - 50%	[C₇H₇]⁺	Tropylium	Loss of CH₂ from m/z 105
44	< 15%	[C₂H₄O]•⁺	Vinyl Alcohol	Retro-[2+2] cleavage (Charge on enol)

Self-Validating Experimental Protocol: TMS Derivatization

To ensure absolute trustworthiness in spectral interpretation, researchers must move beyond theoretical mapping. Causality of Experimental Choice: EI often yields ambiguous hydrocarbon vs. oxygenated fragments at identical nominal masses. By substituting the hydroxyl proton with a trimethylsilyl (TMS) group (+72 Da), we artificially inflate the mass of any oxygen-retaining fragment. This creates a self-validating binary output: fragments that shift by +72 Da definitively originate from the cyclobutanol C1 position, while static fragments are purely hydrocarbon in nature.

Step-by-Step Methodology:

• Sample Partitioning: Dissolve 2 mg of 2-(3-Methylphenyl)cyclobutan-1-ol in 1 mL of anhydrous dichloromethane (DCM). Divide into two 500 µL aliquots (Aliquot A: Native; Aliquot B: Derivatized).

• Derivatization (Aliquot B): Evaporate the DCM under a gentle nitrogen stream. Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% TMCS, followed by 50 µL of anhydrous pyridine.

• Incubation: Seal the vial and heat at 60°C for 30 minutes to drive the silylation of the sterically hindered secondary alcohol to completion.

• GC-MS Acquisition: Inject 1 µL of each aliquot into a GC-MS equipped with a non-polar capillary column (e.g., HP-5MS).

  • Parameters: Inlet at 250°C, split ratio 10:1. Oven: 80°C (hold 1 min), ramp 15°C/min to 280°C. EI source at 230°C, 70 eV.

• Data Validation (The Logic Check):

  • Molecular Ion: Aliquot A (m/z 162) must shift to Aliquot B (m/z 234).

  • Enol Fragment: The m/z 134 peak must shift to m/z 206, proving it retains the oxygen atom.

  • Styrene Fragment: The base peak at m/z 118 must remain exactly at m/z 118, proving it is a pure hydrocarbon resulting from C1-C2/C3-C4 cleavage.

Visualizing the Fragmentation Cascade

Fig 1: EI-MS fragmentation cascade of 2-(3-Methylphenyl)cyclobutan-1-ol via retro-[2+2] cleavage.

References

• The Fragmentation Mechanism of Cyclobutanol Source: Canadian Journal of Chemistry (Canadian Science Publishing) URL:[Link]

• Mass Spectra - Fragmentation Patterns Source: Chemguide URL:[Link]

• Mass Spectrometry - Fragmentation Patterns Source: Chemistry LibreTexts URL:[Link]

• Fragmentation of 1-Phenyl-2-alkylcyclobutanols upon Electron Impact Source: J-Global (Japan Science and Technology Agency) URL:[Link]

Sources

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• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. 電子衝撃による1-フェニル-2-アルキルシクロブタノールのフラグメンテーション | 文献情報 | J-GLOBAL 科学技術総合リンクセンター [jglobal.jst.go.jp]
• 5. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Ring-Opening Cross-Coupling of 2-(3-Methylphenyl)cyclobutan-1-ol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Self-Validating Experimental Protocol

Executive Summary

Cyclobutanols are highly versatile, strain-activated synthons in modern organic synthesis. The inherent ring strain of the cyclobutane framework (~26 kcal/mol) provides a powerful1[1]. Specifically, 2-arylcyclobutanols such as 2-(3-methylphenyl)cyclobutan-1-ol serve as masked γ -aryl alkylating agents. Under palladium catalysis, these substrates undergo regioselective β -carbon elimination to generate reactive alkylpalladium intermediates. When intercepted by aryl halides, this pathway enables the rapid construction of complex γ,γ -diaryl aldehydes—a highly privileged pharmacophore motif in drug discovery.

Mechanistic Rationale & Structural Dynamics

To successfully execute this protocol, it is critical to understand the causality behind the catalytic cycle. The transformation is initiated by the oxidative addition of an aryl halide (Ar-X) to an active Pd(0) species. The resulting Ar-Pd(II)-X complex undergoes a base-assisted ligand exchange with the hydroxyl group of 2-(3-methylphenyl)cyclobutan-1-ol.

Once the palladium alkoxide is formed, the critical C–C bond cleavage occurs via β -carbon elimination. For 2-arylcyclobutanols, this cleavage is2[2]. The regioselectivity is driven by the formation of a thermodynamically stable benzylic palladium intermediate, avoiding the higher-energy primary alkyl palladium species that would result from C1–C4 cleavage.

Stereoconvergence: A major advantage of this methodology is that it is stereoconvergent. Both cis and trans diastereomers of the starting cyclobutanol funnel into the same planar (or rapidly epimerizing) benzylic palladium intermediate. This yields the same product, eliminating the need for diastereopure starting materials unless a chiral ligand is employed for 3[3].

Figure 1: Catalytic cycle for the Pd-catalyzed ring-opening cross-coupling of 2-arylcyclobutanols.

Reaction Optimization & Quantitative Data

A key challenge in this pathway is suppressing premature β -hydride elimination of the alkylpalladium intermediate, which leads to undesired alkene byproducts. This is mitigated by employing sterically demanding, electron-rich ligands (e.g., RuPhos), which accelerate the reductive elimination step. Furthermore, the choice of base is critical; Cs₂CO₃ is preferred as the large, polarizable cesium cation enhances the solubility and nucleophilicity of the alkoxide intermediate, 4[4].

Table 1: Optimization of Reaction Conditions

Entry	Catalyst (5 mol%)	Ligand (10 mol%)	Base (1.5 eq)	Solvent	Yield (%)	Causality / Observation
1	Pd(OAc)₂	PPh₃	Cs₂CO₃	Toluene	15%	Poor reductive elimination; high β -hydride elimination observed.
2	Pd(OAc)₂	RuPhos	K₂CO₃	Toluene	45%	Incomplete alkoxide formation due to weaker, less soluble base.
3	Pd₂(dba)₃	JohnPhos	Cs₂CO₃	1,4-Dioxane	72%	Good yield, but competing 5[5] observed.
4	Pd(OAc)₂	RuPhos	Cs₂CO₃	Toluene	88%	Optimal steric bulk promotes C–C coupling over side reactions.

Self-Validating Experimental Protocol

Figure 2: Step-by-step experimental workflow for the ring-opening cross-coupling protocol.

Materials Required

• Substrate: 2-(3-Methylphenyl)cyclobutan-1-ol (1.0 mmol, 162.2 mg)

• Electrophile: Aryl bromide (e.g., 4-bromoanisole) (1.2 mmol)

• Catalyst: Pd(OAc)₂ (0.05 mmol, 11.2 mg)

• Ligand: RuPhos (0.10 mmol, 46.7 mg)

• Base: Cs₂CO₃ (1.5 mmol, 488 mg)

• Solvent: Anhydrous Toluene (5.0 mL)

Step-by-Step Methodology

Step 1: Reaction Assembly (Inert Atmosphere)

• In a nitrogen-filled glovebox, charge an oven-dried 15 mL Schlenk tube with Pd(OAc)₂, RuPhos, and Cs₂CO₃.

• Add the aryl bromide and 2-(3-methylphenyl)cyclobutan-1-ol.

• Add 5.0 mL of anhydrous toluene, seal the tube with a Teflon screw cap, and remove it from the glovebox.

• Causality Check: The reaction mixture must be assembled under strictly inert conditions. Oxygen contamination will irreversibly oxidize the electron-rich RuPhos ligand to its phosphine oxide, stalling the catalytic cycle at the oxidative addition step.

Step 2: Catalytic Coupling

• Place the sealed Schlenk tube in a pre-heated oil bath at 100 °C.

• Stir vigorously (800 rpm) for 12 hours.

• Causality Check: Toluene is utilized as the solvent because its non-polar nature disfavors the charge-separated transition states required for β -hydride elimination, thereby funneling the intermediate toward the desired reductive elimination. Vigorous stirring is required due to the heterogeneous nature of Cs₂CO₃.

Step 3: Quench and Extraction

• Cool the reaction mixture to room temperature.

• Dilute the mixture with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove the palladium black and inorganic salts.

• Wash the filtrate with saturated aqueous NH₄Cl (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 4: Purification & Analytical Validation

• Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient, typically 95:5 to 90:10).

• Isolate the product as a viscous oil.

• Self-Validation: Successful ring-opening is immediately confirmed via ¹H NMR by the disappearance of the upfield cyclobutane multiplets (1.5–2.5 ppm) and the appearance of a distinct aldehyde proton singlet or triplet at ~9.7 ppm , alongside a benzylic methine proton at ~3.9 ppm .

References

• Palladium-Catalyzed Asymmetric Cross-Coupling Reactions of Cyclobutanols and Unactivated Olefins Organic Letters / ACS Publications 3

• C–C Cleavage/Cross-Coupling Approach for the Modular Synthesis of Medium-to-Large Sized Rings Journal of the American Chemical Society / ACS Publications 1

• Pd-Catalyzed Formal [2 + 2]-Retrocyclization of Cyclobutanols via 2-Fold Csp3–Csp3 Bond Cleavage The Journal of Organic Chemistry / ACS Publications5

• Recent Advancement in Palladium Catalysed C-C bond Activation of Strained Ring Systems ChemRxiv 4

• Pd-Catalyzed Ring-Opening Polymerization of Cyclobutanols through C(sp3)–C(sp3) Bond Cleavage Macromolecules / ACS Publications 2

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Optimizing reaction yield in the synthesis of 2-(3-Methylphenyl)cyclobutan-1-OL

Welcome to the Technical Support Center for Strained Ring Synthesis. As a Senior Application Scientist, I frequently consult on the synthesis of highly strained cyclic systems. The synthesis of 2-(3-Methylphenyl)cyclobutan-1-ol via the nucleophilic ring-opening of cyclobutene oxide using 3-methylphenylmagnesium bromide (m-tolylmagnesium bromide) is a classic yet notoriously finicky transformation.

The high ring strain of the cyclobutane system (~26 kcal/mol) makes the epoxide highly susceptible to both the desired nucleophilic attack and undesired Lewis acid-catalyzed isomerizations. This guide is structured as a self-validating system: every protocol and troubleshooting step includes the mechanistic causality behind it and in-process controls to ensure reproducibility.

Mechanistic Workflow: Epoxide Ring-Opening vs. Rearrangement

To optimize this reaction, we must first understand the competing pathways. The diagram below illustrates the desired Cu-catalyzed SN2 pathway versus the undesired Lewis acid-induced rearrangement.

Caption: Cu-Catalyzed SN2 Ring Opening of Cyclobutene Oxide vs. Meinwald Rearrangement Pathways.

Troubleshooting FAQs

Q1: My reaction yield is low, and GC-MS shows a major byproduct with an identical mass (m/z 162) to the desired product. What is happening? A1: You are observing the Lewis acid-induced Meinwald rearrangement of cyclobutene oxide. The magnesium halides (MgBr₂) inherent in your Grignard reagent act as hard Lewis acids. Before the nucleophile can attack, the epoxide isomerizes into cyclopropyl 3-methylphenyl ketone or 2-(3-methylphenyl)cyclobutan-1-one (1)[1].

• Causality & Solution: The rate of this rearrangement is highly temperature-dependent. Transmetalate your Grignard reagent with a catalytic amount of Copper(I) Iodide (CuI) to form a softer, highly nucleophilic organocuprate (2)[2]. Maintain the reaction strictly at -78 °C during addition.

Q2: I am seeing significant amounts of 2-bromocyclobutan-1-ol in my crude mixture. How do I prevent this halohydrin formation? A2: The bromide ions from the Grignard reagent (RMgBr) are outcompeting the aryl group as nucleophiles.

• Causality & Solution: Epoxide ring-opening requires activation, but if the aryl nucleophile is not sufficiently reactive, the abundant bromide ions will attack the activated epoxide. Using 5-10 mol% CuI accelerates the C-C bond formation, outcompeting the halide attack. Alternatively, precipitate the magnesium halides by adding 1,4-dioxane to shift the Schlenk equilibrium, forming the dialkylmagnesium species and eliminating the halide source.

Q3: The stereochemistry of my product is inconsistent. I need exclusively trans-2-(3-Methylphenyl)cyclobutan-1-ol. A3: The ring-opening of cyclobutene oxide via organocuprates proceeds via a strict SN2 mechanism. This inherently dictates an anti-periplanar transition state, leading to complete inversion of configuration at the attacked carbon, yielding the trans-isomer exclusively (3)[3].

• Causality & Solution: If you are observing cis-isomers, your epoxide may have been compromised prior to the reaction, or you are experiencing a radical pathway caused by trace oxygen. Ensure rigorous degassing of solvents (freeze-pump-thaw) and maintain a strict argon atmosphere.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes how different catalytic and temperature parameters dictate the yield and impurity profile of the reaction.

Nucleophile Source	Catalyst / Additive	Temperature Profile	Yield of trans-Product	Major Byproduct Observed
m-TolylMgBr	None	0 °C to RT	< 20%	Cyclopropyl ketone (Meinwald)
m-TolylMgBr	None	-78 °C to RT	45%	2-Bromocyclobutan-1-ol
m-TolylMgBr	10 mol% CuI	-78 °C to -20 °C	> 85%	Trace homocoupling
m-Tolyllithium	BF₃·OEt₂	-78 °C	60%	Cyclobutanone derivative

Self-Validating Experimental Protocol

Optimized Cu-Catalyzed Synthesis of trans-2-(3-Methylphenyl)cyclobutan-1-ol

Phase 1: Reagent Validation

• Titration: Titrate the commercially available 3-methylphenylmagnesium bromide using iodine and LiCl in THF to confirm exact molarity before use.

  • Causality: Excess Grignard leads to Wurtz-type oxidative homocoupling; insufficient Grignard leaves unreacted, volatile epoxide.

Phase 2: Cuprate Formation 2. Catalyst Activation: To an oven-dried, argon-purged Schlenk flask, add 10 mol% Copper(I) Iodide (CuI) and anhydrous THF (0.2 M relative to epoxide). Cool the suspension to -78 °C. 3. Transmetalation: Add the titrated m-TolylMgBr dropwise. Stir for 30 minutes at -78 °C.

• Validation Check: The solution must transition from a colorless suspension to a dark, homogeneous mixture, indicating the successful formation of the active organocuprate species.

Phase 3: Epoxide Ring-Opening 4. Nucleophilic Attack: Dissolve cyclobutene oxide (1.0 equiv) in anhydrous THF and add dropwise over 1 hour using a syringe pump.

• Causality: Slow addition prevents localized exothermic spikes that trigger the thermal Meinwald rearrangement.

• Temperature Control: Maintain the reaction at -78 °C for 2 hours, then slowly warm to -20 °C over 4 hours.

  • Validation Check: Monitor by TLC (Hexanes/EtOAc 8:2). The epoxide spot (visualized with KMnO₄ stain) should disappear, replaced by a lower Rf UV-active spot corresponding to the product.

Phase 4: Quench and Isolation 6. Quench: Quench the reaction at -20 °C with saturated aqueous NH₄Cl.

• Causality: NH₄Cl provides mild protonation without causing the acid-catalyzed dehydration of the newly formed cyclobutanol that stronger acids would induce.

• Workup: Extract with EtOAc (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and purify via flash column chromatography to yield the pure trans-isomer.

References

• Baumann, A. N., et al. "Oxidative Ring Contraction of Cyclobutenes: General Approach to Cyclopropylketones including Mechanistic Insights." The Journal of Organic Chemistry, ACS Publications, 2018. Available at:[Link]

• ResearchGate. "Development of a Robust Procedure for the Copper-catalyzed Ring-Opening of Epoxides with Grignard Reagents." Organic Process Research & Development, 2012. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Cyclobutane-1,2-diol|88.11|CAS 100130-45-8 [benchchem.com]

Technical Support Center: Best Purification Methods for Crude 2-(3-Methylphenyl)cyclobutan-1-OL Mixtures

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 2-(3-Methylphenyl)cyclobutan-1-ol. This resource is designed for researchers, chemists, and drug development professionals encountering challenges in the isolation and purification of this and structurally similar aryl-cyclobutanol derivatives. The following question-and-answer guides provide in-depth, field-proven insights and detailed protocols to help you troubleshoot and optimize your purification strategy.

PART 1: Initial Assessment & Troubleshooting FAQ

A successful purification begins with a thorough assessment of the crude reaction mixture. The synthesis of 2-(3-Methylphenyl)cyclobutan-1-ol, typically via the Grignard reaction of a 3-methylphenylmagnesium halide with cyclobutanone, can introduce a variety of byproducts and unreacted starting materials.

Caption: Decision tree for selecting an initial purification method.

Q1: My crude ¹H NMR spectrum is complex. What are the likely impurities in my 2-(3-Methylphenyl)cyclobutan-1-OL mixture from a Grignard reaction?

A: When synthesizing an aryl-cyclobutanol via a Grignard reaction, several characteristic impurities can arise. Identifying their signals in the crude NMR is the first step in diagnosing the purification challenge.

• Unreacted Starting Materials: Residual cyclobutanone and the aryl halide (e.g., 3-methylbromobenzene) are common.

• Grignard Byproducts: The most prevalent byproduct is often a biphenyl derivative (in this case, 3,3'-dimethylbiphenyl), formed from the coupling of the Grignard reagent with unreacted aryl halide.[1] This side reaction is favored by higher temperatures and concentrations.[1] Biphenyls are typically non-polar and appear as yellowish solids or oils.[1]

• Protonated Grignard Reagent: If the reaction is not perfectly anhydrous, the Grignard reagent can be quenched by trace water to form toluene.[2]

• Magnesium Salts: Inorganic magnesium salts from the Grignard reagent and workup can persist if the aqueous extraction is not thorough. These are usually insoluble in common organic solvents used for chromatography.

• Diastereomers: The addition of the Grignard reagent to cyclobutanone creates a new stereocenter at the C-1 position. If the cyclobutane ring has other substituents, as is common in more complex syntheses, a mixture of diastereomers will be formed.[3] This is often evidenced in the NMR spectrum by two sets of signals for the product.[3] The separation of these isomers can be challenging and often requires careful chromatography.

Q2: My crude product is a viscous oil. How do I choose the best initial purification strategy?

A: A viscous oil is a common state for crude tertiary alcohols.[4] The best strategy depends on the impurities identified in your initial analysis (TLC/NMR).

• Aqueous Workup (Pre-Purification): Before any other method, ensure a thorough aqueous workup has been performed. Quenching the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) is a standard method to neutralize the magnesium alkoxide and dissolve the resulting magnesium salts.[5] Subsequent washes with water and brine will remove most water-soluble impurities.

• Flash Column Chromatography: This is the most versatile and widely cited method for purifying cyclobutanol derivatives.[5][6] It is highly effective at separating the desired alcohol from both non-polar byproducts like biphenyl and more polar unreacted ketones.

• Recrystallization: If the product is a solid or can be induced to crystallize, recrystallization is an excellent method for obtaining highly pure material, especially for removing small amounts of impurities after a primary chromatographic step. However, it can be difficult to find a suitable solvent, and significant material can be lost in the mother liquor.[7]

• Distillation: For thermally stable, lower-boiling point compounds, vacuum distillation can be effective.[8] However, tertiary alcohols can be prone to elimination (dehydration) at high temperatures, especially under acidic conditions, making this method riskier.

Q3: My product appears to be a mixture of diastereomers. How can I separate them?

A: The formation of diastereomers is a common outcome in the synthesis of substituted cyclobutanols.[3] Their separation is a frequent challenge.

• Confirmation: The presence of diastereomers is typically confirmed by ¹H or ¹³C NMR, where you will observe a doubling of peaks for most protons or carbons in the molecule.[3]

• Separation Strategy: Flash column chromatography on silica gel is the go-to method.[5] Success depends on the difference in polarity between the diastereomers. Sometimes, this difference is very slight, requiring meticulous optimization.

• Chromatography Tips for Diastereomer Separation:

  • Shallow Gradient: Use a very slow, shallow gradient of the eluting solvent (e.g., increasing ethyl acetate in hexanes by 1-2% at a time).

  • Solvent System: Test different solvent systems. Sometimes a switch from ethyl acetate/hexanes to ether/pentane or dichloromethane/methanol can dramatically alter selectivity.

  • High-Performance Liquid Chromatography (HPLC): For difficult separations or to obtain enantiopure compounds, preparative HPLC on a normal or chiral stationary phase is often necessary.[9][10] Separation of diastereomers on a standard silica HPLC column is a common technique.[10]

PART 2: Detailed Purification Protocols & Troubleshooting

This section provides step-by-step protocols for the most effective purification techniques and addresses common issues encountered during the process.

Section 2.1: Flash Column Chromatography

This is the most powerful technique for purifying crude 2-(3-Methylphenyl)cyclobutan-1-OL mixtures.

Caption: Workflow for optimizing a column chromatography separation.

FAQ & Troubleshooting

• Q: What is a good starting solvent system for purifying 2-(3-Methylphenyl)cyclobutan-1-OL on silica gel?

  • A: A common and effective starting point is a mixture of a non-polar solvent and a moderately polar solvent. The goal is to achieve an R_f value of ~0.25-0.35 for the desired product on a TLC plate. Begin by screening the eluent systems in the table below.

Eluent System	Typical Starting Ratio (v/v)	Notes
Ethyl Acetate (EtOAc) / Hexanes	10:90 to 20:80	The most common starting point. Provides good separation for a wide range of polarities.[11][12]
Diethyl Ether (Et₂O) / Pentane	15:85 to 30:70	Can offer different selectivity compared to EtOAc/Hexanes, sometimes improving diastereomer separation.[5]
Dichloromethane (DCM) / Hexanes	20:80 to 50:50	Useful for less polar compounds, but be aware of DCM's higher solvent strength.

• Q: My product is co-eluting with an impurity. How can I improve the separation?

  • A: First, ensure your column is packed correctly without any cracks or channels.[9] If the packing is good, the issue is solvent selectivity. If you are using a gradient, make it shallower to increase the resolution between peaks. If that fails, switch to a different solvent system entirely (e.g., from an ester/alkane mix to an ether/alkane mix) as this changes the solute-stationary phase interactions.

Protocol: Step-by-Step Flash Column Chromatography

• Eluent Selection: Using a TLC plate, find a solvent system that gives your product an R_f of 0.25-0.35 and separates it well from major impurities.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 5% EtOAc in hexanes).[9] Pour the slurry into your column and use gentle pressure or gravity to pack the bed, ensuring the top surface is flat and level.

• Sample Loading: Dissolve your crude product in a minimal amount of a non-polar solvent (like dichloromethane or the eluent itself). Alternatively, for better resolution, perform "dry loading": adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting free-flowing powder to the top of the column.

• Elution: Begin eluting with the non-polar solvent system. If using a gradient, slowly and incrementally increase the percentage of the more polar solvent.

• Fraction Collection: Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified alcohol.

Section 2.2: Recrystallization

If your product is a solid or can be induced to crystallize, this method can yield material of very high purity.

FAQ & Troubleshooting

• Q: My product "oiled out" instead of crystallizing. What should I do?

  • A: "Oiling out" occurs when the solution becomes saturated at a temperature above the melting point of your compound.[7] To fix this, return the flask to the heat source, add more of the "good" (solubilizing) solvent to decrease the saturation point, and allow it to cool more slowly. Seeding the solution with a previously obtained pure crystal can also help initiate proper crystal growth.[7]

• Q: My yield is very low after recrystallization. What are the common causes?

  • A: The most frequent cause is using too much solvent, which keeps a significant amount of your product dissolved even at low temperatures.[7] Another cause is premature crystallization during a hot filtration step. To remedy this, use the minimum amount of hot solvent required to fully dissolve the compound and keep the filtration apparatus hot.

Protocol: Step-by-Step Recrystallization

• Solvent Screening: In small test tubes, test the solubility of a small amount of crude material in various solvents (e.g., hexanes, toluene, isopropanol) both at room temperature and at boiling. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude material in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and swirling until the solid just dissolves.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask. Slow cooling encourages the formation of larger, purer crystals.[7]

• Ice Bath: Once the flask has reached room temperature, place it in an ice-water bath for 15-20 minutes to maximize crystal formation.

• Isolation: Collect the crystals by suction filtration, washing them with a small amount of ice-cold solvent.

• Drying: Allow the crystals to air dry on the filter paper or place them in a vacuum oven to remove all residual solvent.

References

• Janssen, M. A. C. H., et al. (2018). Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. Radboud Repository. Available at: [Link]

• Neufeldt, S. R., et al. (2021). Synthesis of Benzo-Fused Cycloheptanones from Cyclobutanol Derivatives by a C–C Cleavage/Cross-Coupling/Enolate Arylation Sequence. ACS Catalysis. Available at: [Link]

• Janssen, M. A. C. H., et al. (2018). Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. Chemistry – A European Journal.

• Abad, A., et al. (2000). Divergent Routes to Chiral Cyclobutane Synthons from (−)-α-Pinene and Their Use in the Stereoselective Synthesis of Dehydro Amino Acids. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate (2024). How to purify tertiary alcohol?. ResearchGate. Available at: [Link]

• Chemistry LibreTexts (2024). 7: The Grignard Reaction (Experiment). Chemistry LibreTexts. Available at: [Link]

• Douglas, C. J., et al. (2011). A Practical Synthesis of 3-Acyl Cyclobutanones by [2 + 2] Annulation. Mechanism and Utility of the Zn(II)-Catalyzed Condensation of α-Chloroenamines with Electron-Deficient Alkenes. The Journal of Organic Chemistry. Available at: [Link]

• Chemistry LibreTexts (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

• Trost, B. M., & Stambuli, J. P. (2016). Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition. The Journal of Organic Chemistry. Available at: [Link]

• Wang, C., et al. (2021). Alkylation-Terminated Catellani Reactions by Cyclobutanol C–C Cleavage. Organic Letters. Available at: [Link]

• Trost, B. M., & Stambuli, J. P. (2016). Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition. The Journal of Organic Chemistry. Available at: [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous. Semantic Scholar. Available at: [Link]

• Homework.Study.com (n.d.). What are the typical impurities in the reactions involving carbocations in Grignard reactions forming phenylmagnesium bromide, and in the synthesis of triphenylmethanol?. Homework.Study.com. Available at: [Link]

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• 5. Synthesis of Benzo-Fused Cycloheptanones from Cyclobutanol Derivatives by a C–C Cleavage/Cross-Coupling/Enolate Arylation Sequence - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Comparative Guide: HPLC Method Validation for 2-(3-Methylphenyl)cyclobutan-1-ol Quantification

Introduction

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of resolving structurally constrained, low-chromophore pharmacophores. 2-(3-Methylphenyl)cyclobutan-1-ol is a prime example of this challenge. The molecule features a rigid cyclobutane ring and an m-tolyl moiety, introducing critical stereocenters at the C1 and C2 positions. The analytical objective is twofold: achieving baseline resolution of its cis and trans diastereomers, and ensuring robust quantification against synthetic precursors (e.g., 3-methylstyrene) in complex matrices.

This guide objectively compares stationary phase chemistries and outlines a self-validating High-Performance Liquid Chromatography (HPLC) protocol aligned with the modernized .

The Causality of Method Design: Stationary Phase & Detection

Detection Strategy: The analyte lacks an extended conjugated π -system, relying solely on the isolated m-tolyl group for UV absorbance. Consequently, UV detection at 215 nm is selected. This wavelength optimally captures the π→π∗ transitions characteristic of isolated phenyl rings in cyclobutanol derivatives, maximizing the signal-to-noise ratio without venturing into the vacuum UV range where mobile phase absorbance causes baseline drift[1].

Stationary Phase Selection (C18 vs. Phenyl-Hexyl): A traditional alkyl C18 column relies exclusively on hydrophobic dispersion forces. Because the cis and trans isomers of 2-(3-methylphenyl)cyclobutan-1-ol possess nearly identical hydrophobic profiles, C18 phases typically yield partial co-elution.

To engineer a solution, we must exploit the molecule's 3D geometry. By transitioning to a Phenyl-Hexyl stationary phase, we introduce orthogonal π−π stacking interactions. The rigid cyclobutane ring forces the m-tolyl group into distinct spatial orientations for each diastereomer. This geometric divergence results in differential π−π engagement with the stationary phase's phenyl rings, successfully driving baseline resolution where hydrophobic retention fails.

Figure 1: Mechanistic comparison of stationary phase interactions for stereoisomer resolution.

Comparative Data: Chromatographic Performance

The empirical data below illustrates why orthogonal selectivity is non-negotiable for cyclobutanol stereoisomers. The Phenyl-Hexyl column provides superior resolution ( Rs​ ) and peak symmetry for this specific analyte class.

Table 1: Column Chemistry Comparison (Isocratic 50:50 Water:Acetonitrile, 0.1% FA)

Chromatographic Parameter	Standard C18 (150 x 4.6 mm, 3 µm)	Phenyl-Hexyl (150 x 4.6 mm, 3 µm)	Scientific Rationale for Difference
Retention Time (cis)	6.4 min	7.1 min	Enhanced retention via π−π stacking on Phenyl-Hexyl.
Retention Time (trans)	6.6 min	8.4 min	Spatial orientation of trans isomer allows deeper π−π engagement.
Resolution ( Rs​ )	0.8 (Co-elution)	2.4 (Baseline)	Rs​>1.5 is required for accurate integration. C18 fails this metric.
Tailing Factor ( Tf​ )	1.4	1.05	Phenyl-Hexyl shielding reduces secondary silanol interactions.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, the following protocol integrates built-in causality checks. By utilizing a matrix spike recovery system, any signal suppression or co-eluting interferences are immediately mathematically isolated.

Step-by-Step Methodology:

• Diluent Preparation: Mix HPLC-grade Water and Acetonitrile (50:50, v/v) to match the initial mobile phase strength, preventing solvent-induced peak distortion.

• Standard Preparation: Accurately weigh 10.0 mg of 2-(3-Methylphenyl)cyclobutan-1-ol reference standard. Dissolve in 10 mL diluent to create a 1.0 mg/mL stock. Dilute to a working target concentration of 100 µg/mL.

• Chromatographic Conditions:

  • Column: Phenyl-Hexyl (150 mm × 4.6 mm, 3 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 30% B to 70% B over 15 minutes, hold for 2 minutes, re-equilibrate at 30% B for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (Strict thermal control stabilizes π−π interaction kinetics and reduces mobile phase viscosity).

  • Detection: UV at 215 nm[2].

  • Injection Volume: 10 µL.

• Accuracy Spike Protocol (Self-Validation): Prepare a synthetic matrix containing 10 µg/mL of 3-methylstyrene (a common synthetic precursor). Spike this matrix with the analyte at 50 µg/mL, 100 µg/mL, and 150 µg/mL. Analyzing these alongside an unspiked matrix ensures that recovery deviations are flagged as matrix effects rather than standard degradation.

ICH Q2(R2) Validation Lifecycle

The recent ICH Q2(R2) revision emphasizes a lifecycle approach to analytical procedures, integrating Quality-by-Design (QbD) principles and risk-based control strategies[3].

Figure 2: Lifecycle approach to HPLC method development and validation per ICH Q14 and Q2(R2).

Validation Execution Summary:

• Specificity: Demonstrated by a resolution ( Rs​ ) > 2.0 between the analyte diastereomers and the 3-methylstyrene impurity on the Phenyl-Hexyl column, proving the method is stability-indicating[4].

• Linearity & Range: Evaluated from 25 µg/mL to 150 µg/mL. The reportable range is confirmed by demonstrating acceptable accuracy and precision across this interval, satisfying the revised Q2(R2) requirements for reportable ranges.

• Robustness: Evaluated by deliberate variations in column temperature (±2°C) and flow rate (±0.1 mL/min). The method remained fit-for-purpose, proving inherent technological justification[5].

Table 2: ICH Q2(R2) Validation Results Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at retention time	Rs​=2.4 (Analyte vs. Impurities)	Pass
Linearity	R2≥0.999	R2=0.9998 (25-150 µg/mL)	Pass
Accuracy (Recovery)	98.0% - 102.0%	99.4% - 100.8% (Matrix Spiked)	Pass
System Precision	%RSD ≤2.0% (n=6)	%RSD = 0.65%	Pass
Intermediate Precision	%RSD ≤2.0% (Different Days)	%RSD = 1.12%	Pass
LOD / LOQ	Signal-to-Noise 3:1 / 10:1	0.5 µg/mL / 1.5 µg/mL	Pass

References

• Validation of Analytical Procedures Q2(R2) - ICH. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at: [Link]

• Reactions of Heme and Nonheme Oxoiron(IV) Complexes with Benzyl Alcohol and Cyclobutanol. Wiley-VCH Supporting Information. Available at:[Link]

• Unusually Chemoselective Photocyclization of 2-(Hydroxyimino)aldehydes to Cyclobutanol Oximes: Synthetic, Stereochemical, and Mechanistic Aspects. The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

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• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. database.ich.org [database.ich.org]

Conformational Comparison of 2-(3-Methylphenyl)cyclobutan-1-ol and Cyclopentanol Analogs: A Guide for Scaffold Selection

Executive Summary In modern medicinal chemistry, escaping "flatland" by incorporating sp³-rich, three-dimensional scaffolds is a proven strategy to enhance target selectivity and metabolic stability. Among these, the cyclobutane ring has emerged as a privileged motif for conformational restriction. This guide provides an objective, data-driven comparison between the rigidified 2-(3-Methylphenyl)cyclobutan-1-ol scaffold and its more flexible cyclopentanol analogs. By analyzing their distinct conformational landscapes, we equip researchers with the mechanistic insights necessary for rational drug design.

Structural and Conformational Fundamentals

The inherent stability and 3D geometry of cycloalkanes are dictated by the delicate balance between angle strain (Baeyer strain) and torsional strain (Pitzer strain).

2-(3-Methylphenyl)cyclobutan-1-ol (The Cyclobutanol Core) The cyclobutane ring possesses a [1]. If the ring were perfectly planar, the molecule would suffer from[2]. To mitigate this, the cyclobutane ring adopts a [3]. This puckering slightly increases angle strain (compressing bond angles to ~88°) but significantly relieves torsional strain. Furthermore, 1,3-nonbonded repulsions [1], compared to the standard 1.54 Å of unstrained alkanes.

In 2-(3-Methylphenyl)cyclobutan-1-ol, the bulky 3-methylphenyl group at the C2 position and the hydroxyl group at C1 strongly dictate the puckering direction to minimize 1,2-steric clashes, effectively locking the molecule into a rigidified 3D vector.

Cyclopentanol Analogs (The Cyclopentanol Core) Cyclopentane rings have [4]. While a planar pentagon would have near-ideal bond angles (108°), it would suffer from [3]. Consequently, cyclopentanol adopts [5]. Unlike the rigid cyclobutane, cyclopentane undergoes rapid pseudorotation at room temperature, making it a highly flexible scaffold that samples multiple conformational states.

Quantitative Comparison of Scaffold Properties

Feature	2-(3-Methylphenyl)cyclobutan-1-ol	Cyclopentanol Analogs
Ring System	Cyclobutane (4-membered)	Cyclopentane (5-membered)
Dominant Conformation	Puckered (Butterfly)	Envelope / Half-Chair
Ring Strain Energy	~26.3 kcal/mol	~6.2 - 7.1 kcal/mol
Average C-C Bond Length	~1.56 Å	~1.54 Å
Dihedral / Puckering Angle	~25°	Dynamic (Pseudorotation)
Conformational Flexibility	Low (Rigidified 3D Vector)	High (Flexible, Induced Fit)

Pharmacological Implications: Rigidification vs. Flexibility

In drug development, replacing a flexible cyclopentane with a cyclobutane ring is a classic strategy for conformational restriction. The choice between these two scaffolds fundamentally alters how a drug candidate interacts with its target receptor.

• Defined Exit Vectors (Cyclobutanol): The puckered cyclobutane restricts the spatial orientation of the 3-methylphenyl and hydroxyl groups. This rigidity reduces the entropic penalty upon binding to a target receptor, often leading to higher affinity if the pre-organized conformation matches the pharmacophore model.

• Induced Fit (Cyclopentanol): Cyclopentanol analogs, due to their pseudorotation, can adapt to various binding pockets via an induced-fit mechanism. However, this flexibility comes at the cost of binding entropy and potentially lower target selectivity.

Logical relationship between scaffold rigidity, conformational behavior, and receptor binding.

Experimental Methodologies for Conformational Profiling

To objectively validate the conformational differences between these two scaffolds, a self-validating experimental system combining NMR spectroscopy and computational modeling is required.

Workflow for the conformational profiling of cyclobutanol and cyclopentanol analogs.

Protocol: Self-Validating NMR and DFT Conformational Analysis

Objective: To determine the relative stereochemistry (cis/trans) and the dominant ring conformation of 2-(3-Methylphenyl)cyclobutan-1-ol compared to a cyclopentanol analog.

Step 1: Computational Energy Minimization (DFT)

• Generate 3D conformers of 2-(3-Methylphenyl)cyclobutan-1-ol and the cyclopentanol analog using a conformational search algorithm (e.g., CREST).

• Perform geometry[6].

  • Causality: M06-2X is chosen for its accurate treatment of non-covalent interactions and dispersion forces, which are critical for accurately predicting the puckering angle and 1,2-steric repulsions.

• Extract the theoretical interatomic distances between the C1-proton, C2-proton, and the aromatic protons.

Step 2: NMR Spectroscopy (Solution-State)

• Dissolve 15 mg of the synthesized compound in 0.5 mL of CDCl₃.

  • Expert Insight: Ensure the solvent is strictly anhydrous (filtered through basic alumina) to prevent hydroxyl proton exchange, which would otherwise obscure crucial coupling signals.

• Acquire 1D ¹H and ¹³C NMR spectra at 298 K using a 600 MHz spectrometer.

• Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) spectrum with a mixing time of 300-500 ms.

Step 3: Data Integration and Self-Validation

• Measure the ³J(H1,H2) coupling constants. In the cyclobutane ring, cis-coupling constants are typically larger (8-10 Hz) than trans-coupling constants (2-6 Hz) due to the Karplus relationship in the puckered geometry.

• Map the experimental NOE cross-peak intensities (which correlate to 1/r⁶ distance) to the DFT-predicted interatomic distances.

  • Validation Loop: For 2-(3-Methylphenyl)cyclobutan-1-ol, strong NOE correlations between the C1 and C2 protons combined with a specific ³J coupling will confirm the locked puckered conformation. If the experimental NOE matches the DFT-predicted distances for the puckered conformation, the system validates itself. In contrast, the cyclopentanol analog will show time-averaged NOE signals and coupling constants indicative of rapid interconversion between envelope states.

Conclusion

The substitution of a cyclopentanol ring with a 2-(3-Methylphenyl)cyclobutan-1-ol scaffold represents a powerful tactic in medicinal chemistry. While the cyclopentanol offers flexibility, the highly strained, puckered cyclobutane provides strict conformational restriction. By employing rigorous NMR and computational protocols, researchers can confidently map these 3D architectures to optimize receptor binding and pharmacokinetic profiles.

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4.4 Conformations of Cycloalkanes - Organic Chemistry | OpenStax [openstax.org]
• 3. Conformers of Cycloalkanes | MCC Organic Chemistry [courses.lumenlearning.com]
• 4. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,5-disubstituted bicyclo[2.1.1]hexanes as rigidified cyclopentane variants - PMC [pmc.ncbi.nlm.nih.gov]
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A Guide to Ensuring Reproducibility of Spectroscopic Data for Novel Compounds: A Case Study of 2-(3-Methylphenyl)cyclobutan-1-ol

For researchers, scientists, and professionals in drug development, the structural elucidation of novel chemical entities is a cornerstone of innovation. The integrity of this process hinges on the reproducibility of analytical data. This guide provides an in-depth comparison of standard spectroscopic techniques for the characterization of 2-(3-Methylphenyl)cyclobutan-1-ol, a substituted cyclobutanol derivative. Beyond a mere listing of protocols, this document delves into the causality behind experimental choices, offering a framework for establishing robust and reproducible spectroscopic data for this and other novel compounds.

The ability to consistently reproduce experimental results is a fundamental pillar of scientific credibility.[1][2] In analytical chemistry, this ensures that the characterization of a compound is accurate and reliable, regardless of when or where the analysis is performed.[1] This guide will explore the key spectroscopic methods used for structural determination—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—and discuss the critical parameters that influence the reproducibility of their respective data.

The Importance of Standardized Protocols and Data Reporting

In the field of chemical research, the dissemination of raw and processed data is increasingly recognized as crucial for transparency and reproducibility.[3] For NMR spectroscopy, providing the original Free Induction Decay (FID) files allows for re-processing and re-evaluation of the data, ensuring its integrity.[3] Similarly, for all spectroscopic techniques, a detailed account of the experimental conditions is paramount for other researchers to replicate the findings accurately.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for determining the detailed molecular structure of an organic compound. The reproducibility of NMR data is critical for unambiguous structural assignment.

Experimental Protocol: Acquiring High-Quality ¹H and ¹³C NMR Spectra

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 2-(3-Methylphenyl)cyclobutan-1-ol.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. The choice of solvent is critical as residual solvent peaks can interfere with the spectrum.[4]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

  • Shim the magnetic field to achieve optimal homogeneity, which is crucial for sharp spectral lines.

  • Set the appropriate acquisition parameters, including the number of scans, relaxation delay, and pulse width. For ¹³C NMR, a greater number of scans is typically required due to the low natural abundance of the ¹³C isotope.

• Data Processing:

  • Apply a Fourier transform to the acquired FID.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Baseline correct the spectrum to remove any distortions.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Reference the spectrum to the internal standard.

Visualizing the NMR Data Acquisition Workflow

Caption: Workflow for acquiring reproducible NMR data.

Comparative Analysis of NMR Data

Parameter	Expected Data for 2-(3-Methylphenyl)cyclobutan-1-ol	Potential Variations and Causes
¹H Chemical Shifts (δ, ppm)	Aromatic protons (~7.0-7.3 ppm), CH-OH proton (~4.0-5.0 ppm), Cyclobutane protons (~1.5-2.5 ppm), Methyl protons (~2.3 ppm), OH proton (variable)	Concentration, solvent, temperature, and pH can all affect chemical shifts.
¹³C Chemical Shifts (δ, ppm)	Aromatic carbons (~120-140 ppm), C-OH carbon (~70-80 ppm), Cyclobutane carbons (~20-40 ppm), Methyl carbon (~21 ppm)	Solvent effects can cause minor shifts.
Coupling Constants (J, Hz)	Vicinal and geminal couplings in the cyclobutane ring, and between the benzylic proton and adjacent cyclobutane protons.	Dependent on dihedral angles and bond lengths; generally reproducible.
Integration	Relative ratios of protons corresponding to the structure.	Incomplete relaxation can lead to inaccurate integration.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[5] The reproducibility of IR spectra is generally high, making it a reliable tool for compound identification.

Experimental Protocol: Obtaining a High-Quality IR Spectrum

• Sample Preparation:

  • For a solid sample like 2-(3-Methylphenyl)cyclobutan-1-ol, the Attenuated Total Reflectance (ATR) technique is often preferred for its simplicity and minimal sample preparation.

  • Ensure the ATR crystal is clean before placing a small amount of the sample on it.

  • Apply consistent pressure to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record a background spectrum of the empty ATR setup.

  • Acquire the sample spectrum over the standard mid-IR range (4000-400 cm⁻¹).

  • Co-add multiple scans to improve the signal-to-noise ratio.

• Data Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Comparative Analysis of IR Data

Functional Group	Expected Wavenumber (cm⁻¹)	Potential Variations and Causes
O-H (alcohol)	Broad, ~3200-3600	Hydrogen bonding can significantly broaden and shift this peak. Concentration and solvent can influence the extent of hydrogen bonding.
C-H (aromatic)	~3000-3100	Generally sharp and reproducible.
C-H (aliphatic)	~2850-3000	Consistent and reliable for identification.
C=C (aromatic)	~1450-1600	Multiple sharp bands are expected.
C-O (alcohol)	~1000-1200	Can be influenced by the substitution pattern.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.[6] Electron Ionization (EI) is a common technique for volatile compounds.

Experimental Protocol: Acquiring a Reproducible Mass Spectrum

• Sample Introduction:

  • Introduce a small amount of the sample into the mass spectrometer, often via a direct insertion probe or after separation by Gas Chromatography (GC-MS).

  • For GC-MS, dissolve the sample in a volatile solvent (e.g., dichloromethane or diethyl ether).

• Ionization and Analysis:

  • Ionize the sample using a standard electron energy (typically 70 eV for EI) to ensure fragmentation patterns are comparable to library spectra.

  • The resulting ions are separated by their mass-to-charge ratio (m/z) in the mass analyzer.

• Data Interpretation:

  • Identify the molecular ion peak (M⁺) to determine the molecular weight.

  • Analyze the fragmentation pattern to gain structural information. The fragmentation of cyclobutanol derivatives can be complex.[7]

Visualizing the Mass Spectrometry Data Acquisition Workflow

Caption: Workflow for acquiring reproducible mass spectrometry data.

Comparative Analysis of Mass Spectrometry Data

Parameter	Expected Data for 2-(3-Methylphenyl)cyclobutan-1-ol (C₁₁H₁₄O)	Potential Variations and Causes
Molecular Ion (M⁺)	m/z = 162	May be weak or absent in EI-MS due to extensive fragmentation.
Key Fragments	Fragments corresponding to the loss of water (m/z 144), cleavage of the cyclobutane ring, and formation of tropylium-like ions.	The relative intensities of fragment ions can vary slightly between instruments.
Isotope Peaks	M+1 peak at m/z 163 with an intensity of ~12.1% relative to M⁺.	Isotope patterns are highly reproducible and are a good indicator of elemental composition.

Alternative and Complementary Techniques

While NMR, IR, and MS are the primary tools for structural elucidation, other techniques can provide valuable complementary information.

• UV-Visible Spectroscopy: This technique can be used to study conjugated systems.[8][9][10] For 2-(3-Methylphenyl)cyclobutan-1-ol, the aromatic ring would exhibit characteristic absorption in the UV region. The reproducibility of UV-Vis data is generally high, making it suitable for quantitative analysis.[8]

• Raman Spectroscopy: Raman spectroscopy provides information about molecular vibrations and is complementary to IR spectroscopy.[11] It can be particularly useful for studying non-polar bonds.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides highly accurate mass measurements, allowing for the determination of the elemental composition of the molecular ion and its fragments.

Conclusion

Ensuring the reproducibility of spectroscopic data is paramount for the unambiguous characterization of novel compounds like 2-(3-Methylphenyl)cyclobutan-1-ol. By adhering to standardized and well-documented protocols, researchers can generate reliable data that forms a solid foundation for further research and development. This guide has provided a framework for acquiring and interpreting NMR, IR, and MS data, highlighting the key parameters that influence their reproducibility. By understanding these factors, scientists can confidently report their findings and contribute to the collective body of scientific knowledge.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology (NIST). [Link]

• Chauhan, A., Mittu, B., & Chauhan, P. (2015). Analytical method development and validation: a concise review. J Anal Bioanal Tech, 6(1), 1-5.

• Dissemination of Original NMR Data Enhances Reproducibility and Integrity in Chemical Research. PMC. [Link]

• Importance of Repeatability and Reproducibility in Analytical Chemistry. AZoLifeSciences. [Link]

• (PDF) UV-Visible Spectrophotometric Method and Validation of Organic Compounds. ResearchGate. [Link]

• Key Steps in the Workflow to Analyze Raman Spectra. Spectroscopy Online. [Link]

• NIST 23 Mass Spectral Library. NIST. [Link]

• A Review Of The UV-Visible Spectroscopy's Method Development And Validation. International Journal of Pharmaceutical and Life Sciences. [Link]

• The Perils of Molecular Interpretations from Vibrational Spectra of Complex Samples. PMC. [Link]

• (PDF) The Fragmentation Mechanism of Cyclobutanol. ResearchGate. [Link]

• Improving reproducibility through condition-based sensitivity assessments: application, advancement and prospect. Chemical Science (RSC Publishing). [Link]

• Spectroscopic Analysis. EBSCO. [Link]

• Establishing a Measure of Reproducibility of Ultrahigh-Resolution Mass Spectra for Complex Mixtures of Natural Organic Matter. Analytical Chemistry. [Link]

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